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Compound of Interest

Compound Name: AL 8810 isopropyl ester

Cat. No.: B15570505 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling AL 8810 isopropyl ester. The following procedures

are designed to ensure safe operational handling and proper disposal of this chemical

compound.

Chemical Identifier:

Trade Name: AL 8810 isopropyl ester

Synonym: 9α,15R-dihydroxy-11β-fluoro-15-(2,3-dihydro-1H-inden-2-yl)-16,17,18,19,20-

pentanor-prosta-5Z,13E- dien-1-oic acid, isopropyl ester[1]

CAS Number: 208114-93-6[1]

AL 8810 isopropyl ester is a lipid-soluble, esterified prodrug form of AL 8810, a prostaglandin

F2α analog.[2][3] While the safety data sheet (SDS) for AL 8810 isopropyl ester indicates that

the substance is not classified as hazardous according to the Globally Harmonized System

(GHS), it is imperative to follow standard laboratory safety protocols.[1]

Personal Protective Equipment (PPE)
A summary of the recommended personal protective equipment for handling AL 8810
isopropyl ester is provided in the table below.
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Protection Type Recommended Equipment Rationale

Eye Protection Safety glasses or goggles
Protects against accidental

splashes or aerosols.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact

with the chemical.

Body Protection Laboratory coat
Provides a barrier against

spills and contamination.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.

The SDS states that breathing

equipment is not required.[1]

However, a fume hood should

be used if there is a potential

for aerosol generation.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Precautionary Measures:

Review the Safety Data Sheet (SDS) for AL 8810 isopropyl ester before handling.[1]

Ensure a designated and well-ventilated workspace, preferably a chemical fume hood.

Verify the availability and functionality of safety equipment, including an eyewash station and

safety shower.

Don the appropriate personal protective equipment (PPE) as outlined in the table above.

2. Handling the Compound:

Allow the container to reach room temperature before opening to avoid moisture

condensation.

Carefully open the container to prevent spillage or aerosol generation.
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Use calibrated equipment for transferring and weighing the substance.

Avoid direct contact with skin and eyes. In case of accidental contact, rinse the affected area

with copious amounts of water.[1]

Minimize the creation of dust or aerosols during handling.

3. Post-Handling:

Securely close the container after use.

Clean the work area and any equipment used with an appropriate solvent.

Remove and dispose of contaminated PPE in the designated waste stream.

Wash hands thoroughly with soap and water after completing the work.

Disposal Plan
1. Waste Segregation and Collection:

All waste materials contaminated with AL 8810 isopropyl ester, including empty containers,

disposable labware, and contaminated PPE, should be considered chemical waste.

Collect this waste in a designated, properly labeled, and sealed hazardous waste container.

2. Disposal Procedure:

Dispose of the chemical waste in accordance with local, state, and federal regulations.

Do not dispose of AL 8810 isopropyl ester down the drain or in the regular trash.[1]

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines.

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of AL 8810 isopropyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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